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Compound of Interest

Compound Name: Diacetone acrylamide

Cat. No.: B1201945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental impact of

Diacetone Acrylamide (DAAM), a versatile monomer used in a variety of industrial

applications. The information is intended for researchers, scientists, and drug development

professionals who require a detailed understanding of the ecotoxicological profile and

environmental fate of this compound.

Executive Summary
Diacetone Acrylamide (DAAM) exhibits a notable environmental profile characterized by its

aquatic toxicity and poor biodegradability. Ecotoxicological studies have demonstrated that

while its acute toxicity to fish is low, it poses a significant hazard to aquatic invertebrates.

Furthermore, DAAM is not readily biodegradable, suggesting a potential for persistence in the

environment. This guide summarizes the available quantitative data, details the experimental

protocols used for its assessment, and provides visual representations of these testing

workflows.

Data Presentation
The following tables summarize the key quantitative data on the environmental impact of

Diacetone Acrylamide.

Table 1: Aquatic Ecotoxicity of Diacetone Acrylamide
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Test
Organism

Guideline Duration Endpoint Result Reference

Oncorhynchu

s mykiss

(Rainbow

Trout)

OECD 203 96 hours LC50 > 100 mg/L [1]

Daphnia

magna

(Water Flea)

OECD 202 48 hours EL50 4.9 mg/L

Freshwater

Algae

OECD 201

(implied)
72 hours ErC50 > 82 mg/L

Freshwater

Algae

OECD 201

(implied)
72 hours ErC10 38 mg/L

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EL50: The

effective loading rate of a substance that causes a 50% adverse effect in the test organisms.

ErC50: The concentration that causes a 50% reduction in the growth rate of algae. ErC10: The

concentration that causes a 10% reduction in the growth rate of algae.

Table 2: Biodegradability of Diacetone Acrylamide
Test Guideline Duration Result Conclusion Reference

OECD 301D

(Closed Bottle

Test)

28 days
0% O₂

consumption

Not readily

biodegradable

OECD 301F

(Manometric

Respirometry

Test)

28 days
3%

biodegradation

Poorly

biodegradable
[2]

OECD 310 (CO₂

Headspace Test)
28 days

Not specified, but

confirms poor

biodegradability

Poorly

biodegradable
[2]
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Table 3: Bioaccumulation Potential of Diacetone
Acrylamide

Parameter Value Method Conclusion

Log Kₒw (Octanol-

Water Partition

Coefficient)

Data not available
Experimental or

computational

The potential for

bioaccumulation

cannot be definitively

assessed without an

experimental log Kₒw

value. A high log Kₒw

(typically >3) can

indicate a potential for

a substance to

accumulate in the fatty

tissues of organisms.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below, based on the

Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater microalgae.

Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata.

Test Principle: Exponentially growing cultures of algae are exposed to a range of

concentrations of the test substance in a nutrient-rich medium for 72 hours.

Test Conditions:

Temperature: 21-24°C.

Lighting: Continuous, uniform illumination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1201945?utm_src=pdf-body
https://www.benchchem.com/product/b1201945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH: Maintained within a narrow range.

Test Duration: 72 hours.

Procedure:

Prepare a series of test solutions with different concentrations of the test substance.

Inoculate each test solution with a known density of algal cells.

Include a control group with no test substance.

Incubate the cultures under controlled conditions.

Measure the algal biomass (e.g., by cell counting or spectrophotometry) at the start of the

test and at 24, 48, and 72 hours.

Data Analysis: The growth rate and yield for each concentration are calculated and

compared to the control. The ErC50 (the concentration causing a 50% reduction in growth

rate) and the NOEC (No Observed Effect Concentration) are determined.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna (a small freshwater crustacean), less than 24 hours old.

Test Principle: Young daphnids are exposed to a range of concentrations of the test

substance for 48 hours. The endpoint is immobilization, defined as the inability to swim within

15 seconds after gentle agitation.

Test Conditions:

Temperature: 18-22°C.

Lighting: A 16-hour light and 8-hour dark cycle.
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Test Duration: 48 hours.

Procedure:

Prepare a series of test solutions with different concentrations of the test substance.

Place a set number of daphnids (e.g., 20) in each test solution.

Include a control group with no test substance.

Incubate under controlled conditions.

Observe and record the number of immobilized daphnids at 24 and 48 hours.

Data Analysis: The EC50 (the concentration causing immobilization in 50% of the daphnids)

at 48 hours is calculated.

OECD Guideline 203: Fish, Acute Toxicity Test
This test determines the acute lethal toxicity of a substance to fish.

Test Organism: A species of freshwater fish, such as Rainbow Trout (Oncorhynchus mykiss)

or Zebrafish (Danio rerio).

Test Principle: Fish are exposed to a range of concentrations of the test substance in a semi-

static or flow-through system for 96 hours. The endpoint is mortality.

Test Conditions:

Temperature: Species-specific (e.g., 15°C for Rainbow Trout).

Lighting: A 12 to 16-hour light cycle.

Test Duration: 96 hours.

Procedure:

Prepare a series of test solutions with different concentrations of the test substance.
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Acclimate the test fish to the test conditions.

Place a set number of fish in each test solution.

Include a control group with no test substance.

Observe and record mortalities at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 (the concentration causing death in 50% of the fish) at 96 hours is

calculated.

OECD Guideline 301D: Ready Biodegradability - Closed
Bottle Test
This test screens chemicals for ready biodegradability in an aerobic aqueous medium.

Inoculum: A mixed population of microorganisms from a source such as activated sludge

from a sewage treatment plant.

Test Principle: A solution of the test substance in a mineral medium is inoculated with a small

amount of microorganisms and kept in a completely filled, stoppered bottle in the dark at a

constant temperature. The degradation is followed by the determination of the decrease of

dissolved oxygen over a 28-day period.

Test Conditions:

Temperature: 20 ± 1°C.

Test Duration: 28 days.

Procedure:

Prepare a mineral medium saturated with air.

Add the test substance to the medium at a known concentration.

Inoculate the medium with microorganisms.
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Fill the test bottles completely, ensuring no air bubbles are present, and seal them.

Prepare blank controls with only inoculum and reference controls with a readily

biodegradable substance (e.g., sodium benzoate).

Incubate the bottles in the dark.

Measure the dissolved oxygen concentration in replicate bottles at intervals over 28 days.

Data Analysis: The percentage of biodegradation is calculated from the amount of oxygen

consumed, expressed as a percentage of the theoretical oxygen demand (ThOD). A

substance is considered readily biodegradable if it reaches a pass level of ≥60% ThOD

within a 10-day window during the 28-day test period.

Mandatory Visualizations
The following diagrams illustrate the workflows of the key experimental protocols described

above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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